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Introduction
The Insulin-like Growth Factor 1 Receptor (IGF1R) is a transmembrane receptor tyrosine

kinase that plays a crucial role in cell proliferation, differentiation, and survival.[1] Its

involvement in various cancers has made it a significant target for drug discovery.[1] This

document provides a detailed protocol for a robust and sensitive in vitro fluorescent kinase

assay to identify and characterize inhibitors of IGF1R. The featured methodology is a Time-

Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay, a homogeneous format

known for its high sensitivity, low background, and suitability for high-throughput screening.

Principle of the Assay
The TR-FRET kinase assay is based on the detection of phosphorylation of a substrate peptide

by the IGF1R kinase. The assay utilizes a long-lifetime europium (Eu) or terbium (Tb) chelate

as the donor fluorophore, typically conjugated to an anti-phospho-tyrosine antibody. A

fluorescent tracer, such as Alexa Fluor® 647 or fluorescein, is conjugated to the substrate

peptide and serves as the acceptor fluorophore.

When the IGF1R kinase phosphorylates the substrate, the anti-phospho-tyrosine antibody

binds to the phosphorylated peptide. This brings the donor and acceptor fluorophores into close

proximity, allowing for Fluorescence Resonance Energy Transfer (FRET) to occur upon
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excitation of the donor. The resulting FRET signal is a measure of kinase activity. Inhibitors of

IGF1R will prevent substrate phosphorylation, leading to a decrease in the FRET signal.

Signaling Pathway
The IGF1R signaling cascade is initiated by the binding of its ligands, IGF-1 or IGF-2. This

binding event induces a conformational change in the receptor, leading to autophosphorylation

of specific tyrosine residues in the intracellular kinase domain.[2] This autophosphorylation

activates the kinase, which then phosphorylates downstream substrate proteins, including

Insulin Receptor Substrate (IRS) and Shc.[3][4] Phosphorylation of these substrates triggers

two major signaling pathways: the PI3K/AKT pathway, which is primarily involved in cell

survival and proliferation, and the RAS/MAPK pathway, which plays a key role in cell growth

and differentiation.[2][3][4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/figure/Schematic-diagram-of-IGF1R-mediated-signalling-events-IGF-I-or-IGF-II-to-lesser-extent_fig2_5632962
https://pmc.ncbi.nlm.nih.gov/articles/PMC4593065/
https://www.researchgate.net/figure/Signaling-pathways-of-IGF-1R-and-its-related-functions-in-the-cell-The-figure-shows-the_fig1_221845556
https://www.researchgate.net/figure/Schematic-diagram-of-IGF1R-mediated-signalling-events-IGF-I-or-IGF-II-to-lesser-extent_fig2_5632962
https://pmc.ncbi.nlm.nih.gov/articles/PMC4593065/
https://www.researchgate.net/figure/Signaling-pathways-of-IGF-1R-and-its-related-functions-in-the-cell-The-figure-shows-the_fig1_221845556
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IGF-1 / IGF-2

IGF1R

 binds

Autophosphorylation IRS

 phosphorylates

Shc

 phosphorylates activates

PI3K RAS

AKT

Cell Proliferation
& Survival

MAPK

Cell Growth &
Differentiation

Click to download full resolution via product page

IGF1R Signaling Pathway

Experimental Protocol: TR-FRET Kinase Assay
This protocol is adapted from the LanthaScreen® Eu Kinase Binding Assay and other similar

TR-FRET assay principles. Optimization of kinase, substrate, and ATP concentrations is

recommended for achieving the best assay performance.[5][6]

Materials and Reagents
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IGF1R Kinase: Recombinant human IGF1R, kinase domain (e.g., from Thermo Fisher

Scientific or Promega).

Substrate: Fluorescently labeled peptide substrate (e.g., Fluorescein-poly-GT or a specific

IGF1Rtide like KKKSPGEYVNIEFG).[7]

Antibody: Europium or Terbium-labeled anti-phospho-tyrosine antibody (e.g., P-Tyr-100).

ATP: Adenosine 5'-triphosphate.

Kinase Reaction Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35.

Stop/Detection Buffer: TR-FRET dilution buffer containing EDTA to stop the kinase reaction.

Test Compounds: IGF1R inhibitors (e.g., Linsitinib, BMS-754807) and DMSO for controls.

Assay Plates: Low-volume 384-well black or white plates.

Plate Reader: A TR-FRET compatible plate reader with appropriate filters for the donor and

acceptor fluorophores.

Assay Workflow
The experimental workflow consists of three main stages: the kinase reaction, the stop and

detection step, and signal measurement.

Start Add Kinase, Substrate,
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Initiate Reaction:
Add ATP
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(e.g., 60 min at RT)

Stop Reaction:
Add EDTA/Antibody
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Experimental Workflow

Detailed Procedure
Compound Preparation: Prepare serial dilutions of the test compounds in DMSO. The final

DMSO concentration in the assay should be kept constant, typically at 1% or less.

Kinase Reaction Setup (10 µL volume):
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Add 2.5 µL of 4x test compound or DMSO (for positive and negative controls) to the wells

of a 384-well plate.

Add 5 µL of 2x IGF1R kinase and 2x fluorescently labeled substrate solution prepared in

kinase reaction buffer.

Initiate the kinase reaction by adding 2.5 µL of 4x ATP solution prepared in kinase reaction

buffer. The final ATP concentration should be at or near the Km for ATP for optimal

inhibitor sensitivity.[5][6]

Kinase Reaction Incubation:

Cover the plate and incubate for 60 minutes at room temperature.

Stop and Detection:

Prepare a 2x stop/detection solution containing the Eu-labeled anti-phospho-tyrosine

antibody and EDTA in TR-FRET dilution buffer.

Add 10 µL of the 2x stop/detection solution to each well to terminate the kinase reaction.

The final concentration of EDTA should be sufficient to chelate the Mg²⁺ ions.

Detection Incubation:

Cover the plate and incubate for 30 to 60 minutes at room temperature to allow for

antibody binding.

Data Acquisition:

Read the plate on a TR-FRET compatible plate reader. Measure the emission at two

wavelengths (e.g., 520 nm for the acceptor and 490 nm for the donor when using a

Terbium donor and fluorescein acceptor).[8]

Data Analysis:

Calculate the TR-FRET ratio (Acceptor Emission / Donor Emission).

Plot the TR-FRET ratio against the logarithm of the inhibitor concentration.
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Fit the data to a sigmoidal dose-response curve with a variable slope to determine the IC₅₀

value for each test compound.

Data Presentation
The potency of IGF1R inhibitors is typically reported as the half-maximal inhibitory

concentration (IC₅₀). Below is a table summarizing the IC₅₀ values for well-characterized IGF1R

inhibitors obtained from cell-free kinase assays.

Compound Target(s) IC₅₀ (nM) Assay Type Reference

Linsitinib (OSI-

906)
IGF1R / INSR 35 / 75 Cell-free ELISA [9][10][11]

BMS-754807 IGF1R / INSR 1.8 / 1.7 Cell-free [9][12][13][14]

Ceritinib
ALK / IGF1R /

INSR
0.2 / 8 / 7 Cell-free [9]

NVP-AEW541 IGF1R / INSR 150 / 140 Cell-free [9]

Summary
This application note provides a comprehensive guide for establishing and performing a

fluorescent kinase assay for the Insulin-like Growth Factor 1 Receptor. The detailed TR-FRET

protocol, along with the illustrative diagrams of the signaling pathway and experimental

workflow, offers researchers a robust platform for the discovery and characterization of novel

IGF1R inhibitors. The provided quantitative data for known inhibitors can serve as a valuable

benchmark for assay validation and compound profiling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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